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Compound of Interest

Compound Name: Methyl p-methoxyhydrocinnamate

Cat. No.: B096258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 15823-04-8, which is Methyl 3-(4-methoxyphenyl)propionate. This document

will detail its chemical structure, physicochemical properties, and available experimental data. It

is important to note that while the CAS number 15823-04-8 correctly identifies Methyl 3-(4-

methoxyphenyl)propionate, the initial topic query also included "1-(2-fluorophenyl)-4-(4-

hydroxyphenyl)piperazine," a distinct chemical entity with a different structure and biological

activity profile. This guide will focus exclusively on the compound associated with the provided

CAS number.

Methyl 3-(4-methoxyphenyl)propionate, also known as Methyl p-methoxyhydrocinnamate, is

an organic compound that serves as a valuable intermediate in the synthesis of various

pharmaceutical and chemical entities.[1][2] Its structure consists of a methoxy-substituted

benzene ring attached to a propionate methyl ester chain.

Chemical Structure and Identification
The fundamental structure of Methyl 3-(4-methoxyphenyl)propionate is characterized by a

para-substituted aromatic ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b096258?utm_src=pdf-interest
https://www.benchchem.com/product/b096258?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7358401.htm
https://www.biosynth.com/p/FM33379/15823-04-8-methyl-4-methoxyphenylpropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic Name: Methyl 3-(4-methoxyphenyl)propanoate Common Synonyms: Methyl p-
methoxyhydrocinnamate[3] Linear Formula: H₃COC₆H₄CH₂CH₂CO₂CH₃

Below is a 2D representation of the chemical structure:
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Figure 1: 2D Structure of Methyl 3-(4-methoxyphenyl)propionate
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Figure 1: 2D Structure of Methyl 3-(4-methoxyphenyl)propionate
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl 3-(4-methoxyphenyl)propionate is

presented in the tables below. This data is essential for handling, storage, and application of

the compound in a laboratory or industrial setting.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₁₁H₁₄O₃ [2][3][4]

Molecular Weight 194.23 g/mol [2][3]

Form Solid

Appearance Off-white to white crystals [1]

Melting Point 36-41 °C [1]

Boiling Point 120 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup
[5]

Vapor Pressure 0.00553 mmHg at 25°C [5]

Storage Condition
Sealed in dry, Room

Temperature (10°C - 25°C)
[2][5]

Table 2: Chemical Identifiers
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Identifier Value Source

CAS Number 15823-04-8 [1][2][3][5]

MDL Number MFCD01923356 [6]

PubChem Substance ID 24884795

SMILES String COC(=O)CCc1ccc(OC)cc1 [2]

InChI

1S/C11H14O3/c1-13-10-6-3-

9(4-7-10)5-8-11(12)14-2/h3-

4,6-7H,5,8H2,1-2H3

[5]

InChI Key
AKQLYAFBUYHFCK-

UHFFFAOYSA-N

Experimental Protocols
While specific, detailed experimental protocols for this exact compound are not readily

available in the public domain, a general synthesis procedure can be inferred from standard

organic chemistry principles. The synthesis of Methyl 3-(4-methoxyphenyl)propionate can be

approached via the esterification of 3-(4-methoxyphenyl)propanoic acid.

General Synthesis Workflow
The following diagram illustrates a logical workflow for a typical Fischer esterification synthesis

of Methyl 3-(4-methoxyphenyl)propionate.
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Figure 2: General Synthesis Workflow

Start: Reagents

3-(4-methoxyphenyl)propanoic acid
Methanol (excess)

Sulfuric Acid (catalyst)

Reaction Setup
- Combine reagents in a round-bottom flask.

- Reflux the mixture (e.g., 60-70°C).

Reaction Monitoring
- Track progress using TLC or GC.

Aqueous Workup
- Neutralize with sodium bicarbonate solution.

- Extract with an organic solvent (e.g., ethyl acetate).

Purification
- Dry the organic layer (e.g., with Na₂SO₄).
- Remove solvent under reduced pressure.

- Purify by column chromatography if needed.

Product Analysis
- Confirm structure and purity using NMR, IR, and MS.

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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